N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[4-(2-carbamoylphenoxy)but-2-ynyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H20N4O3/c1-16-19(15-25-26(16)17-9-3-2-4-10-17)22(28)24-13-7-8-14-29-20-12-6-5-11-18(20)21(23)27/h2-6,9-12,15H,13-14H2,1H3,(H2,23,27)(H,24,28)
• InChI Key: BNPDHIFJHUZCHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC#CCOC3=CC=CC=C3C(=O)N
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

1. Anticancer Applications

Research on compounds with similar structures has demonstrated potential anticancer properties. For example, the preparation and structural determination of copper(II) chloride adducts with related ligands have been explored for their anticancer drug potential. The structural analysis of these compounds, such as the study conducted by Bonacorso et al. (2003), involves the synthesis of complex adducts that show promise as anticancer agents, highlighting the relevance of similar compounds in drug discovery and therapeutic applications (Bonacorso et al., 2003).

2. Antioxidant Applications

Compounds with pyrazole cores have been synthesized and evaluated for their antioxidant properties. This includes research on thiazoles as antioxidant additives for lubricating oils, where similar compounds are explored for their potential to improve the oxidative stability of oils, thus extending their usage life and performance (Amer et al., 2011).

3. Cytotoxicity Studies

The synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their evaluation against Ehrlich Ascites Carcinoma (EAC) cells provide a framework for understanding the cytotoxic effects of similar compounds. These studies, as conducted by Hassan et al. (2014), contribute to the development of new therapeutic agents with potential anticancer activity (Hassan et al., 2014).

4. Antimicrobial and Antifungal Activities

Research on pyrazole derivatives, including studies on their synthesis and antimicrobial activity, indicates the potential of these compounds to serve as bases for developing new antimicrobial and antifungal agents. For instance, the work by Du et al. (2015) on 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides demonstrated significant activities against various phytopathogenic fungi, pointing to the agricultural and medicinal significance of such compounds (Du et al., 2015).